Cas no 701909-51-5 (Butanoic acid,4-[(1-carboxypropyl)amino]-4-oxo-)

• Product Name: Butanoic acid,4-[(1-carboxypropyl)amino]-4-oxo-
• CAS No: 701909-51-5
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• CID: 557327
• PubChem ID: 45122275
• Update Time: 2025-04-19

Butanoic acid,4-[(1-carboxypropyl)amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(1-carboxypropyl)amino]-4-oxo-
• 701909-51-5
• 2-(3-carboxy-propionylamino)-butyric acid

• Inchi： 1S/C8H13NO5/c1-2-5(8(13)14)9-6(10)3-4-7(11)12/h5H,2-4H2,1H3,(H,9,10)(H,11,12)(H,13,14)
• InChI Key： UMNUWXGKDUYPAT-UHFFFAOYSA-N
• SMILES： OC(C(CC)NC(CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 203.07939
• Monoisotopic Mass: 203.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: -0.5

Experimental Properties

• PSA: 103.7